Cas no 1091626-35-5 (1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• CAS No: 1091626-35-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 4732239
• Update Time: 2025-10-28

1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-2,3-dihydro-2-pyrrolecarboxylic acid ethyl ester
• PYR299
• 1-(tert-Butyl) 2-ethyl (R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate
• BCP06843
• 1H-Pyrrole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester
• 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate

• Inchi： 1S/C12H19NO4/c1-5-16-10(14)9-7-6-8-13(9)11(15)17-12(2,3)4/h6,8-9H,5,7H2,1-4H3
• InChI Key： AZVLZXHTXUIWRZ-UHFFFAOYSA-N
• SMILES： O(C(N1C=CCC1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.131
• Monoisotopic Mass: 241.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate

Introduction to 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate (CAS No. 1091626-35-5)

1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate, identified by the chemical compound identifier CAS No. 1091626-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a tert-butyl group, an ethyl side chain, and a (2R)-configured stereocenter, contribute to its distinct chemical properties and biological interactions.

The 1,2-dicarboxylate moiety in the molecular structure of 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate introduces multiple acidic functionalities, making it a versatile intermediate in synthetic chemistry. This feature has been exploited in various drug discovery programs to develop novel molecules with enhanced binding affinity and selectivity. The compound’s ability to participate in hydrogen bonding and other non-covalent interactions further enhances its potential as a pharmacophore in the design of small-molecule drugs.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of stereochemistry in drug design. The (2R)-configuration of the pyrrole ring in this compound plays a crucial role in determining its biological activity. Studies have shown that subtle changes in stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug. The tert-butyl group, on the other hand, provides steric hindrance that can improve metabolic stability and reduce unwanted side effects.

In the context of modern drug development, 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural framework is conducive to modifications that can target specific biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound’s dual functionality allows for the development of prodrugs or bimodal therapeutic agents that can exert multiple effects simultaneously.

One of the most promising applications of this compound is in the field of antineoplastic therapy. Pyrrole derivatives have shown significant promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The (2R)-configuration and the presence of multiple carboxylate groups enhance the compound’s ability to interact with target proteins, leading to potent inhibitory effects. Preclinical studies have demonstrated that derivatives of this compound exhibit selective toxicity toward cancer cells while minimizing toxicity to healthy tissues.

The synthetic route to 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include stereoselective functionalization of the pyrrole ring and introduction of the tert-butyl and ethyl groups at specific positions. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods, reducing waste and improving yields.

The pharmaceutical industry has increasingly focused on green chemistry principles to develop environmentally friendly synthetic routes. The synthesis of 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate exemplifies this trend through its use of catalytic methods that minimize hazardous byproducts. Additionally, solvent-free or aqueous-phase reactions have been explored to further enhance sustainability.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Pyrrole derivatives have been reported to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The structural features of 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate, particularly its ability to engage with heme-containing proteins, make it an attractive candidate for developing anti-inflammatory agents.

The development of novel drug candidates often requires extensive optimization to achieve desired pharmacological properties. Computational modeling has played a pivotal role in predicting how structural modifications will affect biological activity. By leveraging machine learning algorithms and high-throughput screening techniques, researchers can rapidly identify promising analogs of 1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate for further investigation.

In conclusion,1-tert-butyl 2-ethyl (2R)-2,3-dihydro-1H-pyrrole-1,2-dicarboxylate (CAS No. 1091626-35-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential applications in antineoplastic therapy and anti-inflammatory treatments underscore its importance as a building block for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action,this compound is poised to play an increasingly important role in addressing unmet medical needs.